Cas no 2504240-17-7 (1-Piperidinecarboxylic acid, 4-[4-(methylamino)-1H-pyrazol-1-yl]-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-[4-(methylamino)-1H-pyrazol-1-yl]-, 1,1-dimethylethyl ester
• CAS No: 2504240-17-7
• MF: C₁₄H₂₄N₄O₂
• MW: 280.365962982178
• CID: 5109179
• PubChem ID: 155194781
• Update Time: 2025-07-17

1-Piperidinecarboxylic acid, 4-[4-(methylamino)-1H-pyrazol-1-yl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-[4-(methylamino)-1H-pyrazol-1-yl]-, 1,1-dimethylethyl ester
• tert-butyl 4-[4-(methylamino)pyrazol-1-yl]piperidine-1-carboxylate
• TERT-BUTYL 4-(4-(METHYLAMINO)-1H-PYRAZOL-1-YL)PIPERIDINE-1-CARBOXYLATE
• SCHEMBL22532974
• F93403
• 1-Boc-4-[4-(methylamino)pyrazol-1-yl]piperidine
• MFCD34791608
• 2504240-17-7
• DB-433395

• Inchi： 1S/C14H24N4O2/c1-14(2,3)20-13(19)17-7-5-12(6-8-17)18-10-11(15-4)9-16-18/h9-10,12,15H,5-8H2,1-4H3
• InChI Key： KYMXEVUAIDEVNF-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(N2C=C(NC)C=N2)CC1

Computed Properties

• Exact Mass: 280.18992602g/mol
• Monoisotopic Mass: 280.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4Ų

Additional information on 1-Piperidinecarboxylic acid, 4-[4-(methylamino)-1H-pyrazol-1-yl]-, 1,1-dimethylethyl ester

Introduction to 1-Piperidinecarboxylic acid, 4-[4-(methylamino)-1H-pyrazol-1-yl]-, 1,1-dimethylethyl ester (CAS No. 2504240-17-7)

1-Piperidinecarboxylic acid, 4-[4-(methylamino)-1H-pyrazol-1-yl]-, 1,1-dimethylethyl ester (CAS No. 2504240-17-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a pyrazole moiety, and a tert-butyl ester group. These structural elements contribute to its potential biological activities and pharmacological properties.

The pyrazole moiety is a key functional group in many bioactive molecules, often associated with anti-inflammatory, analgesic, and antipyretic activities. The presence of the methylamino group further enhances the compound's ability to interact with biological targets, making it a promising candidate for drug development. The piperidine ring, on the other hand, is known for its role in modulating the activity of various receptors and enzymes, particularly in the central nervous system (CNS).

The tert-butyl ester group is an important protecting group in organic synthesis, providing stability and solubility properties that are crucial for the compound's handling and formulation. This group can be selectively cleaved under specific conditions, allowing for controlled release of the active carboxylic acid form in vivo.

Recent studies have explored the potential applications of 1-Piperidinecarboxylic acid, 4-[4-(methylamino)-1H-pyrazol-1-yl]-, 1,1-dimethylethyl ester in various therapeutic areas. One notable area of research is its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

Another area of interest is its potential as a modulator of neurotransmitter systems. Research conducted at the University of California demonstrated that 1-Piperidinecarboxylic acid, 4-[4-(methylamino)-1H-pyrazol-1-yl]-, 1,1-dimethylethyl ester could effectively bind to serotonin receptors, suggesting its potential use in treating mood disorders such as depression and anxiety. The compound's ability to cross the blood-brain barrier (BBB) was also highlighted as a significant advantage for CNS-targeted therapies.

In addition to its therapeutic potential, 1-Piperidinecarboxylic acid, 4-[4-(methylamino)-1H-pyrazol-1-yl]-, 1,1-dimethylethyl ester has been evaluated for its safety and toxicity profiles. Preclinical studies have shown that it exhibits low toxicity and good pharmacokinetic properties, making it a viable candidate for further clinical development. These findings are supported by data from animal models, which demonstrated favorable safety margins and minimal side effects.

The synthesis of 1-Piperidinecarboxylic acid, 4-[4-(methylamino)-1H-pyrazol-1-yl]-, 1,1-dimethylethyl ester involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the formation of the pyrazole ring through cyclization reactions and the introduction of the tert-butyl ester group via esterification processes. Recent advancements in green chemistry have also led to more sustainable and environmentally friendly synthetic methods for this compound.

In conclusion, 1-Piperidinecarboxylic acid, 4-[4-(methylamino)-1H-pyrazol-1-yl]-, 1,1-dimethylethyl ester (CAS No. 2504240-17-7) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.